4-(tert-butyl)-N-(1-isobutyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)benzenesulfonamide

• IUPAC Name: 4-tert-butyl-N-[1-(2-methylpropyl)-2-oxo-3,4-dihydroquinolin-6-yl]benzenesulfonamide
• InChI: InChI=1S/C23H30N2O3S/c1-16(2)15-25-21-12-9-19(14-17(21)6-13-22(25)26)24-29(27,28)20-10-7-18(8-11-20)23(3,4)5/h7-12,14,16,24H,6,13,15H2,1-5H3
• InChI Key: NMIRSNUEUDHHQY-UHFFFAOYSA-N
• Canonical SMILES: CC(C)CN1C(=O)CCC2=C1C=CC(=C2)NS(=O)(=O)C3=CC=C(C=C3)C(C)(C)C
• Molecular Formula: C23H30N2O3S
• Molecular Weight: 414.6 g/mol

Description

4-(tert-butyl)-N-(1-isobutyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)benzenesulfonamide is a useful research compound. Its molecular formula is C23H30N2O3S and its molecular weight is 414.56. The purity is usually 95%.
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Scientific Research Applications

Antitumor Activity

A study by Alqasoumi et al. (2010) synthesized novel tetrahydroquinoline derivatives, including compounds structurally related to 4-(tert-butyl)-N-(1-isobutyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)benzenesulfonamide. These compounds demonstrated significant in vitro antitumor activity, with some derivatives showing more potency than the reference drug Doxorubicin (Alqasoumi et al., 2010).

Chemical Nucleases and Oxidation Catalysts

Işci et al. (2014) explored the sulfonamide-substituted iron phthalocyanine compounds for their potential as oxidation catalysts. They found that these compounds exhibit remarkable stability under oxidative conditions and are effective in the oxidation of olefins like cyclohexene and styrene (Işci et al., 2014).

Antimalarial Drug Candidate

O’Neill et al. (2009) reported on N-tert-Butyl isoquine (GSK369796), a 4-aminoquinoline drug candidate designed for treating malaria. This compound, related to the chemical structure , showed excellent activity against Plasmodium falciparum in vitro and in vivo (O’Neill et al., 2009).

Molecular Interactions and Enzyme Inhibition

Bruno et al. (2017) designed a series of benzenesulfonamides to improve selectivity towards certain human carbonic anhydrases. Their study highlighted the role of nonpolar contacts for these inhibitors, indicating potential therapeutic applications (Bruno et al., 2017).

Biochemical Activity

Chatterjee et al. (2022) examined the biological activity of a pyridazine-sulfonamide aminophenol type compound, which bears structural similarities. This study sheds light on the redox properties and potential biological relevance of such compounds (Chatterjee et al., 2022).

Adrenergic Receptor Agonists

Parmee et al. (2000) investigated tetrahydroisoquinoline derivatives containing a benzenesulfonamide moiety as human beta3 adrenergic receptor agonists. These compounds, similar in structure, showed significant selectivity and potency, suggesting their utility in relevant therapeutic areas (Parmee et al., 2000).